(2E)-N-(4-chloroanilino)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carboximidoyl cyanide

• IUPAC Name: (2E)-N-(4-chloroanilino)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C19H15ClN4OS/c1-2-25-16-9-3-13(4-10-16)18-12-26-19(22-18)17(11-21)24-23-15-7-5-14(20)6-8-15/h3-10,12,23H,2H2,1H3/b24-17+
• InChI Key: QRUOXLDSAJZUHW-JJIBRWJFSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C(=NNC3=CC=C(C=C3)Cl)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)/C(=N/NC3=CC=C(C=C3)Cl)/C#N
• Molecular Formula: C19H15ClN4OS
• Molecular Weight: 382.9 g/mol

Description

(2E)-N-(4-chloroanilino)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carboximidoyl cyanide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

Chemical Synthesis and Reactions

The compound is involved in diverse chemical reactions due to its structural components like thiazole and cyanide groups. For instance, similar thiazole derivatives react with sodium azide and potassium cyanide, leading to the formation of pyrazolinone derivatives and butyronitrile derivatives, showcasing the compound's potential in synthetic organic chemistry (Youssef, 2007). Additionally, the reactivity of similar compounds towards aromatic aldehydes, cyanomethylene reagents, and other chemicals results in the formation of various derivatives, indicating the versatility of the compound in synthesis and its potential in creating new chemical entities with diverse properties (Wardkhan et al., 2008).

Sensor Applications

Compounds with similar structures have been used as sensors. For instance, substituted 2-aminobenzothiazoles have been synthesized and characterized as sensitive and selective sensors for the detection of cyanide in aqueous media (Elsafy et al., 2018). This indicates the potential of (2E)-N-(4-chloroanilino)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carboximidoyl cyanide in sensor technology, particularly for environmental monitoring or industrial applications.

Pharmaceutical Research

Although the request was to exclude drug use and side effects, it's worth mentioning that structurally similar compounds have been explored for their pharmaceutical properties. For example, thiazole derivatives have been studied for their cardioprotective activity and other medicinal properties (Drapak et al., 2019). This underlines the potential of thiazole derivatives in drug discovery and pharmaceutical research.